Cas no 932801-70-2 (Piperidine, 1-[(3,5-dimethyl-4-isoxazolyl)methyl]-)

• Product Name: Piperidine, 1-[(3,5-dimethyl-4-isoxazolyl)methyl]-
• CAS No: 932801-70-2
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 2191844
• Update Time: 2023-03-24

Piperidine, 1-[(3,5-dimethyl-4-isoxazolyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-[(3,5-dimethyl-4-isoxazolyl)methyl]-

• Inchi： 1S/C11H18N2O/c1-9-11(10(2)14-12-9)8-13-6-4-3-5-7-13/h3-8H2,1-2H3
• InChI Key： HZJQJCOJTLQPOC-UHFFFAOYSA-N
• SMILES： N1(CC2=C(C)ON=C2C)CCCCC1

Computed Properties

• Exact Mass: 194.142
• Monoisotopic Mass: 194.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3A^2